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The table below summarizes the key efficacy and safety outcomes from comparative clinical trials:

Trial Description

Intervention &
Dosage

Clinical Cure

Rate

Overall Efficacy
(Cure +
Improvement)

Adverse Events

74 children,
observer-blind,
randomized, 10-day
treatment [1] [2]

Cefetamet
Pivoxil: 10 mg/kg
twice daily [1]

Cefaclor: 10
mg/kg twice daily
[1]

31/36 (86%)

[1]

28/36 (78%)

[1]

35/36 (97%) [1]

32/36 (89%) [1]

3 patients
(Diarrhoea most
frequent) [1]

1 patient [1]

270 children, open, Cefetamet Information 117/121 (97%) [3] 11% (mainly
randomized, 7-day Pivoxil: 10 mg/kg notin gastrointestinal) [3]
treatment [3] twice daily [3] sources
Cefaclor: 13.5 Information 104/115 (90%) [3] 15% [3]
mg/kg three times  notin
daily [3] sources
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Intervention &

Clinical Cure

Overall Efficacy

Trial Description (Cure + Adverse Events
Dosage Rate
Improvement)
40 children, Cefetamet 12/20 (60%) Information not in No severe events

randomized, 7-day
treatment [4]

Pivoxil: 20 mg/kg
twice daily [4]

Cefaclor: 20

[4]

10/20 (50%)

sources

11/20 (55%) [4]

[4]

No severe events

mg/kg twice daily  [4] (4]
[4]

Experimental Protocol Details

For researchers, the methodology details of the key trials are as follows:

e Study Design: The primary trials were multicenter, randomized studies with parallel groups. One
was an observer-blind trial [1], while another was an open-label study [3].
¢ Participants: The studies enrolled children aged 1 to 15 years with acute otitis media [1] [3].
Diagnosis was based on clinical signs and symptoms, with one trial confirming bacterial etiology via
tympanocentesis [4].
¢ Intervention Groups: Patients were randomized to receive either Cefetamet Pivoxil or Cefaclor for 7
to 10 days. Dosages are detailed in the table above [1] [3] [4].
e Outcome Measures:
o Primary Efficacy: Clinical cure was defined as the resolution of signs and symptoms of acute
otitis media [1].
o Bacteriological Efficacy: Assessed via tympanocentesis in one study, with Cefetamet Pivoxil
showing a 100% cure rate (44/44) compared to 86% (24/28) for Cefaclor [3].
o Safety: Assessed by monitoring the occurrence and severity of adverse events, with
gastrointestinal issues (like diarrhea) being the most commonly reported [1] [3].

Pharmacokinetic Profile

A separate pharmacokinetic study in healthy volunteers provided supporting data:

¢ Peak Serum Concentration (Cmax): The mean peak serum level of cefetamet (the active moiety)
after a 0.5g oral dose of Cefetamet Pivoxil was 4.86 * 1.35 mgI/L [5].
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¢ Elimination Half-life: The mean half-life was 3.56 + 0.92 hours [5].
e Urinary Recovery: 41.9 + 3.8% of the oral dose was recovered in urine over 24 hours, indicating the
fraction of the drug that is systemically available and excreted by the kidneys [5].

Modern Context for Otitis Media Treatment

While the data above provides a direct comparison of these two antibiotics, it is important to view it in the

context of current medical practice:

e Emphasis on Antibiotic Stewardship: Current guidelines for pediatric acute otitis media strongly
emphasize antibiotic stewardship to combat resistance. For non-severe cases in children over 6
months, the American Academy of Pediatrics (AAP) often recommends watchful waiting
(observation with analgesics for 48-72 hours) rather than immediate antibiotic prescription [6] [7].

¢ Shift in Research Focus: A 2025 analysis revealed that the publication of otitis media clinical trials is
highly skewed. While trials for interventions like pneumococcal conjugate vaccines have high
publication rates, trials focusing on drugs, devices, and procedures have significantly lower
publication rates, potentially hindering progress in these areas [8].

Visualizing the Clinical Trial Workflow

The following diagram illustrates the general flow of the clinical trials from which the comparative data was

derived.
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To cite this document: Smolecule. [Cefetamet Pivoxil clinical cure rates otitis media]. Smolecule,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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